(2R)-2,3,3-Trimethylpentanoic acid

• IUPAC Name: (2R)-2,3,3-trimethylpentanoic acid
• InChI: InChI=1S/C8H16O2/c1-5-8(3,4)6(2)7(9)10/h6H,5H2,1-4H3,(H,9,10)/t6-/m0/s1
• InChI Key: WVRJCKAOJYSORR-LURJTMIESA-N
• Canonical SMILES: CCC(C)(C)C(C)C(=O)O
• Isomeric SMILES: CCC(C)(C)[C@@H](C)C(=O)O
• Molecular Formula: C8H16O2
• Molecular Weight: 144.21 g/mol

Description

Synthesis Analysis

The synthesis of a compound like “(2R)-2,3,3-Trimethylpentanoic acid” would likely involve multiple steps and specific reagents. The exact synthesis pathway would depend on the starting materials and the desired yield. It’s also important to consider factors like reaction conditions (temperature, pressure, etc.) and the use of catalysts.

Molecular Structure Analysis

The molecular structure of a compound determines its physical and chemical properties. For “(2R)-2,3,3-Trimethylpentanoic acid”, the molecular structure would include a carboxylic acid group (-COOH) and a branched alkane chain. The “2R” indicates the configuration of the chiral center in the molecule.

Chemical Reactions Analysis

The chemical reactions involving “(2R)-2,3,3-Trimethylpentanoic acid” would depend on the reagents and conditions used. As a carboxylic acid, it could undergo reactions like esterification, amidation, and reduction. The alkane chain could also participate in reactions, especially under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(2R)-2,3,3-Trimethylpentanoic acid” would be influenced by its molecular structure. These properties could include its melting point, boiling point, solubility, and reactivity. The presence of the carboxylic acid group would likely make the compound polar and capable of forming hydrogen bonds.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules or systems. For “(2R)-2,3,3-Trimethylpentanoic acid”, the mechanism of action would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action might involve binding to a specific receptor or enzyme.

Safety and Hazards

The safety and hazards associated with “(2R)-2,3,3-Trimethylpentanoic acid” would depend on factors like its toxicity, flammability, and reactivity. Proper handling and storage would be important to ensure safety.

Future Directions

The future directions for research on “(2R)-2,3,3-Trimethylpentanoic acid” could include exploring its potential uses in various fields. This could involve studying its physical and chemical properties, investigating its biological activity, or developing new synthesis methods.